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Compound of Interest

Compound Name: 2,5-Diethyl-3-methylpyrazine-d3

Cat. No.: B12380317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2,5-
Diethyl-3-methylpyrazine-d3, a deuterated analog of the flavor and fragrance compound. This

document is intended to assist researchers, scientists, and professionals in drug development

in sourcing this stable isotope-labeled compound for various applications, including metabolic

studies and as an internal standard in analytical testing.

Commercial Suppliers
Sourcing of specialty chemicals is a critical step in research and development. Below is a

comparative table of identified commercial suppliers for 2,5-Diethyl-3-methylpyrazine-d3
(CAS No. 1335401-22-3). Researchers are advised to contact the suppliers directly for the

most current information on availability, pricing, and detailed specifications.
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Supplier
Catalog
Number

Purity
Available
Quantities

Additional
Information

EvitaChem EVT-1489968 Not specified Inquire for details

Product is for

non-human

research only.[1]

MedChemExpres

s
HY-W423245S Not specified Inquire for details

Provides a data

sheet and

handling

instructions upon

request.[2]

Note: The availability and product specifications of 2,5-Diethyl-3-methylpyrazine-d3 can vary.

It is highly recommended to request a Certificate of Analysis (CofA) from the supplier before

purchase to obtain detailed information on purity, isotopic enrichment, and analytical methods

used for quality control.

Technical Data
Property Value Source

Chemical Name
2,5-Diethyl-3-(methyl-d3)-

pyrazine
[3]

CAS Number 1335401-22-3 [3]

Molecular Formula C₉H₁₁D₃N₂ [2]

Molecular Weight 153.24 g/mol [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,5-Diethyl-3-
methylpyrazine-d3 are not readily available in the public domain. However, based on general

knowledge of pyrazine chemistry, the following sections outline plausible methodologies.

Synthesis
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A potential synthetic route for 2,5-Diethyl-3-methylpyrazine-d3 would likely involve the

condensation of a deuterated α-aminoketone with a 1,2-dicarbonyl compound, followed by

oxidation. A generalized reaction scheme is presented below. The critical step is the

introduction of the deuterated methyl group, which can be achieved by using a deuterated

starting material.

A general synthesis of alkylpyrazines often involves the condensation of α-dicarbonyl

compounds with 1,2-diamines. For the target molecule, a plausible approach could involve the

reaction of a deuterated amino acid derivative with a suitable dicarbonyl precursor.

Analytical Methods
The characterization and quality control of 2,5-Diethyl-3-methylpyrazine-d3 would typically

involve a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for

determining the purity of volatile compounds like pyrazines and confirming the incorporation

and position of the deuterium label. The mass spectrum will show a molecular ion peak

corresponding to the deuterated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will confirm the overall structure of the molecule. The absence or significant

reduction of the signal corresponding to the methyl protons at the 3-position would indicate

successful deuteration.

²H NMR (Deuterium NMR): Can be used to directly observe the deuterium signal and

confirm its location in the molecule.

¹³C NMR: Provides information about the carbon skeleton of the molecule.

Visualizations
Procurement Workflow
The following diagram illustrates a typical workflow for procuring 2,5-Diethyl-3-
methylpyrazine-d3 for research purposes.
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Caption: Procurement workflow for 2,5-Diethyl-3-methylpyrazine-d3.

Generalized Pyrazine Synthesis Pathway
This diagram illustrates a generalized signaling pathway for the synthesis of substituted

pyrazines.
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Caption: Generalized synthesis pathway for substituted pyrazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12380317#commercial-suppliers-of-2-5-diethyl-3-
methylpyrazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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